Cas no 1491136-17-4 (Fmoc-Val-Ala-PAB-Cl)

• Product Name: Fmoc-Val-Ala-PAB-Cl
• CAS No: 1491136-17-4
• MF: C₃₀H₃₂ClN₃O₄
• MW: 534.045786857605
• CID: 6793304
• PubChem ID: 118018572
• Update Time: 2025-05-22

Fmoc-Val-Ala-PAB-Cl Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16646584
• Fmoc-Val-Ala-PAB-Cl
• 9H-fluoren-9-ylmethyl N-[(2S)-1-[[(2S)-1-[4-(chloromethyl)anilino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• 1491136-17-4
• MFCD34180808

• Inchi： 1S/C30H32ClN3O4/c1-18(2)27(29(36)32-19(3)28(35)33-21-14-12-20(16-31)13-15-21)34-30(37)38-17-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,18-19,26-27H,16-17H2,1-3H3,(H,32,36)(H,33,35)(H,34,37)/t19-,27-/m0/s1
• InChI Key： GULJPVZASVCXRC-PPHZAIPVSA-N
• SMILES： ClCC1C=CC(=CC=1)NC([C@H](C)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 533.2081342g/mol
• Monoisotopic Mass: 533.2081342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 96.5Ų

Additional information on Fmoc-Val-Ala-PAB-Cl

Fmoc-Val-Ala-PAB-Cl: A Comprehensive Overview

Fmoc-Val-Ala-PAB-Cl, also known by its CAS number 1491136-17-4, is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of the Fmoc (9-fluorenylmethyloxycarbonyl) group, which is widely used as a protecting group in peptide synthesis. The structure of Fmoc-Val-Ala-PAB-Cl includes the amino acids valine (Val) and alanine (Ala), linked to a piperidine ring via a carbamate bond, and terminated with a chlorine atom.

The synthesis of Fmoc-Val-Ala-PAB-Cl involves a multi-step process that begins with the activation of the Fmoc group, followed by sequential coupling reactions with valine and alanine residues. The final step introduces the chlorine atom, which plays a critical role in stabilizing the overall structure and enhancing its reactivity in subsequent reactions. This compound is particularly valuable in the construction of bioactive molecules, where precise control over peptide sequences is essential.

Recent studies have highlighted the potential of Fmoc-Val-Ala-PAB-Cl in drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile linker in the development of targeted therapies, enabling precise delivery of therapeutic agents to specific cellular compartments. For instance, a 2023 study published in Nature Communications explored the use of Fmoc-derived linkers in creating stimuli-responsive drug carriers that release their payloads under specific physiological conditions.

In addition to its role in drug delivery, Fmoc-Val-Ala-PAB-Cl has shown promise in peptide-based vaccines. By incorporating this compound into vaccine formulations, scientists have observed enhanced immunogenicity and prolonged immune responses in preclinical models. A 2022 study in Journal of Medicinal Chemistry reported that vaccines incorporating Fmoc-modified peptides exhibited superior protection against viral infections compared to traditional vaccine adjuvants.

The structural versatility of Fmoc-Val-Ala-PAB-Cl also makes it an attractive candidate for use in bioconjugation reactions. By leveraging its reactivity, researchers can efficiently attach various functional groups or biomolecules to create hybrid structures with tailored properties. This capability has been exploited in the development of biosensors and diagnostic tools, where precise molecular recognition is crucial.

From an analytical standpoint, the characterization of Fmoc-Val-Ala-PAB-Cl has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and dynamic behavior. These advancements have not only improved our understanding of the compound's properties but also facilitated its application in complex chemical systems.

In conclusion, Fmoc-Val-Ala-PAB-Cl, with its unique structural features and diverse applications, represents a valuable tool in contemporary chemical research. Its role in peptide synthesis, drug delivery, vaccine development, and bioconjugation highlights its importance across multiple disciplines. As ongoing research continues to uncover new potential uses for this compound, it is poised to make even greater contributions to the field of medicinal chemistry.